Cas no 67929-87-7 (1H-Indole-2-carboxylic acid, 5-methoxy-1-methyl-, methyl ester)

• Product Name: 1H-Indole-2-carboxylic acid, 5-methoxy-1-methyl-, methyl ester
• CAS No: 67929-87-7
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• CID: 1723248
• PubChem ID: 4777906
• Update Time: 2025-04-21

1H-Indole-2-carboxylic acid, 5-methoxy-1-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2-carboxylic acid, 5-methoxy-1-methyl-, methyl ester
• methyl 5-methoxy-1-methylindole-2-carboxylate
• 67929-87-7
• AKOS004119778
• HMS3338J03
• CHEMBL1552533
• SMR001295237
• DTXSID20406469
• ATBRZWKEUADOQF-UHFFFAOYSA-N
• SCHEMBL5426590
• HMS2210O07
• 5-Methoxy-1-methylindole-2-carboxylic acid methyl ester
• Methyl 5-methoxy-1-methyl-1H-indolecarboxylate
• MLS002206421

• Inchi： 1S/C12H13NO3/c1-13-10-5-4-9(15-2)6-8(10)7-11(13)12(14)16-3/h4-7H,1-3H3
• InChI Key： ATBRZWKEUADOQF-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2=C(C=1)C=C(C(=O)OC)N2C

Computed Properties

• Exact Mass: 219.08959
• Monoisotopic Mass: 219.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives